Cas no 2172518-98-6 (2-(1-hydroxycyclopentyl)bicyclo2.2.2octane-2-carboxylic acid)

• Product Name: 2-(1-hydroxycyclopentyl)bicyclo2.2.2octane-2-carboxylic acid
• CAS No: 2172518-98-6
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 5879595
• PubChem ID: 165601614
• Update Time: 2025-05-20

2-(1-hydroxycyclopentyl)bicyclo2.2.2octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxycyclopentyl)bicyclo2.2.2octane-2-carboxylic acid
• EN300-1629934
• 2172518-98-6
• 2-(1-hydroxycyclopentyl)bicyclo[2.2.2]octane-2-carboxylic acid

• Inchi： 1S/C14H22O3/c15-12(16)14(13(17)7-1-2-8-13)9-10-3-5-11(14)6-4-10/h10-11,17H,1-9H2,(H,15,16)
• InChI Key： IFNJMRDJNWUUHA-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(C(=O)O)CC2CCC1CC2

Computed Properties

• Exact Mass: 238.15689456g/mol
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(1-hydroxycyclopentyl)bicyclo2.2.2octane-2-carboxylic acid

Introduction to 2-(1-hydroxycyclopentyl)bicyclo[2.2.2]octane-2-carboxylic acid (CAS No. 2172518-98-6)

2-(1-hydroxycyclopentyl)bicyclo[2.2.2]octane-2-carboxylic acid, identified by the CAS number 2172518-98-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic molecule features a cyclopentyl hydroxyl group and a carboxylic acid moiety, making it a promising candidate for further exploration in drug discovery and development.

The compound belongs to the class of bicyclic aliphatic acids, which are known for their diverse biological activities and potential applications in synthetic chemistry. The presence of the cyclopentyl ring and the hydroxyl functional group introduces steric and electronic properties that can influence its interactions with biological targets, such as enzymes and receptors. These features make it an intriguing subject for medicinal chemists seeking to design novel therapeutic agents.

In recent years, there has been growing interest in the development of bicyclo[2.2.2]octane derivatives due to their unique structural motifs and potential pharmacological properties. The 1-hydroxycyclopentyl substituent in this compound is particularly noteworthy, as it can serve as a scaffold for further functionalization, enabling the synthesis of analogs with tailored biological activities. This flexibility has made it a valuable building block in the design of small-molecule drugs.

One of the most compelling aspects of 2-(1-hydroxycyclopentyl)bicyclo[2.2.2]octane-2-carboxylic acid is its potential role in modulating biological pathways relevant to human health and disease. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for further investigation in therapeutic contexts. For instance, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as an inhibitor of metabolic enzymes or as a modulator of signal transduction pathways.

The carboxylic acid group in the molecule is particularly important from a chemical perspective, as it provides a site for further derivatization through esterification, amidation, or other reactions commonly employed in drug synthesis. This versatility allows chemists to modify the compound's properties, such as solubility, stability, and bioavailability, to optimize its pharmacokinetic profile.

Recent advancements in computational chemistry have also highlighted the significance of bicyclo[2.2.2]octane derivatives in drug discovery. Molecular modeling studies have demonstrated that these compounds can effectively interact with biological targets due to their rigid three-dimensional structures, which can be advantageous for achieving high binding affinity and selectivity. The 1-hydroxycyclopentyl moiety further contributes to this interaction by providing hydrogen bonding opportunities and steric constraints that enhance receptor binding.

The synthesis of 2-(1-hydroxycyclopentyl)bicyclo[2.2.2]octane-2-carboxylic acid represents a challenge for organic chemists due to its complex bicyclic framework. However, recent methodologies have improved the efficiency and scalability of its preparation, opening doors for broader exploration in synthetic chemistry and drug development. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have been instrumental in constructing the desired framework with high precision.

In conclusion, 2-(1-hydroxycyclopentyl)bicyclo[2.2.2]octane-2-carboxylic acid (CAS No. 2172518-98-6) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural motifs makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges.